molecular formula C7H15NO2 B8371847 N-(4-methyl-1,3-dioxan-2-ylmethyl)methylamine

N-(4-methyl-1,3-dioxan-2-ylmethyl)methylamine

Cat. No.: B8371847
M. Wt: 145.20 g/mol
InChI Key: DNRYYAYMAQUJBY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-methyl-1,3-dioxan-2-ylmethyl)methylamine is a useful research compound. Its molecular formula is C7H15NO2 and its molecular weight is 145.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H15NO2

Molecular Weight

145.20 g/mol

IUPAC Name

N-methyl-1-(4-methyl-1,3-dioxan-2-yl)methanamine

InChI

InChI=1S/C7H15NO2/c1-6-3-4-9-7(10-6)5-8-2/h6-8H,3-5H2,1-2H3

InChI Key

DNRYYAYMAQUJBY-UHFFFAOYSA-N

Canonical SMILES

CC1CCOC(O1)CNC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

2-bromomethyl-4-methyl-1,3-dioxane (160 grams) and 40% aqueous methylamine (150 ml) were charged into a pressure vessel and agitated for a period of about 6 hours at a temperature of about 50° C. under autogeneous pressure. The reaction mixture was cooled to room temperature and sodium hydroxide (40 grams) was added. The reaction mixture was then extracted with methylene chloride. The extract was dried and the methylene chloride stripped off using a rotary evaporator to yield the desired product N-(4-methyl-1,3-dioxan-2-ylmethyl)methylamine.
Quantity
160 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
reactant
Reaction Step One
Quantity
40 g
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.